Cas no 135216-30-7 (p-Nitrophenyl 2,6-Di-O-benzoyl-alpha-D-galactopyranoside)

• Product Name: p-Nitrophenyl 2,6-Di-O-benzoyl-alpha-D-galactopyranoside
• CAS No: 135216-30-7
• Molecular Formula: C₂₆H₂₃NO₁₀
• Molecular Weight: 509.46152
• CID: 900550
• PubChem ID: 14840042

p-Nitrophenyl 2,6-Di-O-benzoyl-alpha-D-galactopyranoside Properties

Names and Identifiers

• p-Nitrophenyl 2,6-Di-O-benzoyl-α-D-galactopyranoside
• 4-Nitrophenyl2,6-di-O-benzoyl-a-D-galactopyranoside
• p-Nitrophenyl 2,6-Di
• P-NITROPHENYL 2,6-DI-O-BENZOYL-A-D-GALACTOPYRANOSIDE
• [(2R,3R,4S,5R,6R)-5-benzoyloxy-3,4-dihydroxy-6-(4-nitrophenoxy)oxan-2-yl]methyl benzoate
• (2R,3R,4S,5R,6R)-6-[(BENZOYLOXY)METHYL]-4,5-DIHYDROXY-2-(4-NITROPHENOXY)OXAN-3-YL BENZOATE
• 4-Nitrophenyl 2,6-di-O-benzoyl-a-D-galactopyranoside
• W-201136
• p-Nitrophenyl 2,6-Di-O-benzoyl-?-D-galactopyranoside
• 4-Nitrophenyl 2,6-di-O-benzoyl-alpha-D-galactopyranoside?
• AKOS027276506
• ((2R,3R,4S,5R,6R)-5-(Benzoyloxy)-3,4-dihydroxy-6-(4-nitrophenoxy)tetrahydro-2H-pyran-2-yl)methyl benzoate
• 4-Nitrophenyl 2,6-di-O-benzoyl-I+/--D-galactopyranoside
• 135216-30-7
• P-NITROPHENYL 2,6-DI-O-BENZOYL-ALPHA-D-GALACTOPYRANOSIDE
• DTXSID00564591
• 4-Nitrophenyl 2,6-di-O-benzoyl-alpha-D-galactopyranoside

• InChIKey： CTPGKZRJMUOBTP-AALNHBIMSA-N
• Inchi： InChI=1S/C26H23NO10/c28-21-20(15-34-24(30)16-7-3-1-4-8-16)36-26(35-19-13-11-18(12-14-19)27(32)33)23(22(21)29)37-25(31)17-9-5-2-6-10-17/h1-14,20-23,26,28-29H,15H2/t20-,21+,22+,23-,26+/m1/s1
• SMILES： C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC3=CC=C(C=C3)[N+](=O)[O-])OC(=O)C4=CC=CC=C4)O)O

Computed Properties

• Exact Mass: 509.13200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 9
• Monoisotopic Mass: 509.13219593g/mol
• Heavy Atom Count: 37
• Complexity: 768
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 157Ų

Experimental Properties

• LogP: 3.02610
• PSA: 157.34000
• Solubility: Insuluble (1.7E-3 g/L) (25 ºC),
• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds